Cas no 321555-77-5 (N-3,3'-dimethoxy-4'-(3,4,5-trimethoxybenzamido)-1,1'-biphenyl-4-yl-3,4,5-trimethoxybenzamide)

• Product Name: N-3,3'-dimethoxy-4'-(3,4,5-trimethoxybenzamido)-1,1'-biphenyl-4-yl-3,4,5-trimethoxybenzamide
• CAS No: 321555-77-5
• MF: C₃₄H₃₆N₂O₁₀
• MW: 632.657050132751
• CID: 6551368
• PubChem ID: 5205029
• Update Time: 2025-08-01

N-3,3'-dimethoxy-4'-(3,4,5-trimethoxybenzamido)-1,1'-biphenyl-4-yl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-3,3'-dimethoxy-4'-(3,4,5-trimethoxybenzamido)-1,1'-biphenyl-4-yl-3,4,5-trimethoxybenzamide
• 321555-77-5
• N,N'-(3,3'-dimethoxy-[1,1'-biphenyl]-4,4'-diyl)bis(3,4,5-trimethoxybenzamide)
• AKOS001575724
• F0012-0634
• N-[3,3'-DIMETHOXY-4'-(3,4,5-TRIMETHOXYBENZAMIDO)-[1,1'-BIPHENYL]-4-YL]-3,4,5-TRIMETHOXYBENZAMIDE
• 3,4,5-trimethoxy-N-[2-methoxy-4-[3-methoxy-4-[(3,4,5-trimethoxybenzoyl)amino]phenyl]phenyl]benzamide
• SR-01000394655-1
• N,N'-(3,3'-dimethoxybiphenyl-4,4'-diyl)bis(3,4,5-trimethoxybenzamide)
• SR-01000394655

• Inchi： 1S/C34H36N2O10/c1-39-25-13-19(9-11-23(25)35-33(37)21-15-27(41-3)31(45-7)28(16-21)42-4)20-10-12-24(26(14-20)40-2)36-34(38)22-17-29(43-5)32(46-8)30(18-22)44-6/h9-18H,1-8H3,(H,35,37)(H,36,38)
• InChI Key： PDXNSWSWRYIGAU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC(C1C=C(C(=C(C=1)OC)OC)OC)=O)C1C=CC(=C(C=1)OC)NC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 632.23699535g/mol
• Monoisotopic Mass: 632.23699535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 132Ų

Additional information on N-3,3'-dimethoxy-4'-(3,4,5-trimethoxybenzamido)-1,1'-biphenyl-4-yl-3,4,5-trimethoxybenzamide

Comprehensive Analysis of N-3,3'-dimethoxy-4'-(3,4,5-trimethoxybenzamido)-1,1'-biphenyl-4-yl-3,4,5-trimethoxybenzamide (CAS No. 321555-77-5)

The compound N-3,3'-dimethoxy-4'-(3,4,5-trimethoxybenzamido)-1,1'-biphenyl-4-yl-3,4,5-trimethoxybenzamide (CAS No. 321555-77-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique multi-methoxy substitutions and biphenyl core, this compound exhibits potential applications in targeting specific biological pathways. Researchers are increasingly exploring its role in modulating protein-protein interactions, particularly in the context of kinase inhibition and epigenetic regulation, which are hot topics in current biomedical research.

One of the most intriguing aspects of N-3,3'-dimethoxy-4'-(3,4,5-trimethoxybenzamido)-1,1'-biphenyl-4-yl-3,4,5-trimethoxybenzamide is its structural similarity to natural polyphenols, which are known for their antioxidant and anti-inflammatory properties. This has led to speculation about its potential use in neuroprotective therapies, a field that has seen exponential growth due to rising interest in neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's methoxy-rich architecture may also contribute to enhanced blood-brain barrier permeability, a critical factor in CNS drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 321555-77-5 involves sophisticated cross-coupling reactions and amide bond formation strategies. Recent advancements in green chemistry have prompted researchers to explore more sustainable routes for its synthesis, aligning with the global push toward environmentally friendly pharmaceutical production. The compound's solubility profile and crystallinity are also subjects of ongoing optimization studies, as these properties directly impact formulation development.

In the realm of computational drug design, N-3,3'-dimethoxy-4'-(3,4,5-trimethoxybenzamido)-1,1'-biphenyl-4-yl-3,4,5-trimethoxybenzamide has been investigated using molecular docking and QSAR modeling. These studies aim to predict its binding affinities with various therapeutic targets, including histone deacetylases (HDACs) and tyrosine kinases, which are frequently searched terms in oncology research databases. The compound's three-dimensional conformation appears particularly suited for interacting with the hydrophobic pockets of these enzymes.

The pharmacological potential of CAS No. 321555-77-5 extends to its possible anti-angiogenic effects, a property highly relevant to cancer therapy. Preliminary in vitro studies suggest that it may interfere with VEGF signaling pathways, making it a candidate for combination therapies with existing anti-tumor agents. This aligns with current trends in precision medicine, where multi-target approaches are gaining traction. Additionally, its metabolic stability in liver microsome assays has shown promising results, addressing a common challenge in drug candidate optimization.

Quality control and analytical characterization of N-3,3'-dimethoxy-4'-(3,4,5-trimethoxybenzamido)-1,1'-biphenyl-4-yl-3,4,5-trimethoxybenzamide typically employ advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are crucial for verifying the compound's purity and structural integrity, especially given the complexity introduced by its multiple methoxy groups. Recent publications have highlighted innovative chromatographic methods for separating potential isomers of this molecule, reflecting the growing sophistication in analytical chemistry approaches.

As interest in small molecule modulators continues to rise, CAS No. 321555-77-5 represents an interesting case study in structure-activity relationship (SAR) optimization. Medicinal chemists are particularly curious about how systematic modifications to its methoxy substitution pattern might influence biological activity. This line of inquiry connects with broader discussions in pharmaceutical forums about scaffold hopping and privileged structures in drug design.

The commercial availability of N-3,3'-dimethoxy-4'-(3,4,5-trimethoxybenzamido)-1,1'-biphenyl-4-yl-3,4,5-trimethoxybenzamide from specialty chemical suppliers has facilitated its investigation across multiple research institutions. However, the compound's structure-property relationships warrant further exploration, particularly regarding its pharmacokinetic parameters in vivo. This gap in knowledge presents opportunities for collaborative research, especially in the context of translational medicine initiatives that bridge academic discovery and clinical application.